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Compound of Interest

Compound Name: Rhodinyl acetate

Cat. No.: B085566

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of rhodinyl acetate, a key
fragrance ingredient, for its application in perfumery and related research. This document
details its olfactory properties, physicochemical characteristics, and recommended
experimental protocols for its evaluation and use in various fragrance formulations.

Introduction to Rhodinyl Acetate

Rhodinyl acetate is a fragrance ingredient prized for its complex and tenacious rosy scent
profile. Chemically, it is the acetate ester of rhodinol, a mixture of terpene alcohols. Its
multifaceted aroma, with fresh, green, and slightly fruity nuances, makes it a versatile
component in the creation of a wide range of fragrances, particularly in floral and fruity accords.
Its excellent longevity allows it to function as a heart and base note, contributing to the overall
structure and dry-down of a perfume.[1]

Physicochemical and Olfactory Properties

A thorough understanding of the physical, chemical, and olfactory properties of rhodinyl
acetate is essential for its effective application in fragrance research and formulation.

Quantitative Data Summary

The following tables summarize the key quantitative data for rhodinyl acetate.
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Physicochemical Properties Value Reference
CAS Number 141-11-7 [2]
Molecular Formula C12H2202 [2]
Molecular Weight 198.30 g/mol [2]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 256.40 °C (estimated) [3]
Flash Point 96.11 °C (205.00 °F) TCC [3]
0.015 mmHg @ 25.00 °C
Vapor Pressure . [3]
(estimated)
Soluble in alcohol and fixed
B oils; insoluble in water,
Solubility )
glycerin, and propylene glycol.
[21[3]
logP (o/w) 4.206 (estimated) [3]
Olfactory Properties Description Reference
Odor Type Floral [3]

Odor Description

Red rose, powdery, spicy,

geranium, citrus, leafy.[3]

Odor Strength Medium [3]
Substantivity on Smelling Strip > 200 hours [1]
Recommended Usage Level in

Up to 12% [3]

Fragrance Concentrate

IFRA Category 4 Usage Level

Up to 2.7% in finished product

[1]

Applications in Fragrance and Perfumery
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Rhodinyl acetate's unique olfactory profile and longevity make it a valuable ingredient in a
variety of fragrance applications:

e Fine Fragrances: It is a cornerstone in the creation of rose accords, providing a natural,
fresh, and lasting character. It can also be used to add floralcy and complexity to other floral
bouquets, as well as in chypre, oriental, and fruity compositions.

e Personal Care Products: Due to its good stability, it is suitable for use in a wide range of
personal care products, including lotions, creams, soaps, and hair care products.[3] It
imparts a fresh and clean floral scent that is widely appealing to consumers.

e Household Products: In household applications, such as air fresheners and fabric softeners,
rhodinyl acetate can contribute a pleasant and long-lasting floral fragrance.

Experimental Protocols

The following protocols provide detailed methodologies for the evaluation of rhodinyl acetate
in fragrance research.

Sensory Analysis Protocol

Objective: To characterize the odor profile of rhodinyl acetate and determine its odor detection
threshold.

Materials:

Rhodinyl acetate (high purity)

e Odor-free ethanol (for dilution)

e Smelling strips

o Glass beakers and pipettes

e Sensory panel of at least 5 trained assessors

o QOdor-free, well-ventilated evaluation room
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Procedure:

e QOdor Profile Characterization:

[¢]

Prepare a 10% solution of rhodinyl acetate in ethanol.

Dip a smelling strip into the solution, ensuring about 1 cm is submerged.

Remove the strip and allow the ethanol to evaporate for approximately 30 seconds.
Present the smelling strip to the sensory panel.

Panelists should individually evaluate the odor at different time intervals (top note: first 5
minutes; heart note: 15-60 minutes; base note: after 2 hours) and record their descriptions
using a standardized fragrance vocabulary.

e Odor Detection Threshold (ODT) Determination (Ascending Concentration Series):

[¢]

Prepare a series of dilutions of rhodinyl acetate in odor-free water or air, starting from a
very low concentration (e.g., 1 part per billion).

Present the dilutions to the panelists in an ascending order of concentration, alongside two
blanks (odor-free water or air).

For each set of three samples (one with the odorant, two blanks), each panelist is asked to
identify the sample that is different.

The ODT for an individual is the lowest concentration at which they can correctly identify
the odorant.

The group ODT is typically calculated as the geometric mean of the individual thresholds.

Stability Testing Protocol

Objective: To evaluate the stability of rhodinyl acetate in different consumer product bases

under accelerated conditions.

Materials:
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e Rhodinyl acetate

e Product bases (e.g., ethanol-based fine fragrance, oil-in-water lotion, syndet bar soap)

o Control samples (product bases without rhodinyl acetate)

e Glass containers with airtight seals

e Ovens or stability chambers capable of maintaining 40°C + 2°C and 50°C + 2°C

e UV light chamber

o Refrigerator (4°C £ 2°C)

e Analytical instrumentation (GC-MS)

Procedure:

e Sample Preparation:

o Incorporate rhodinyl acetate into each product base at a typical concentration (e.g., 0.5%
for lotion and soap, 2% for fine fragrance).

o Prepare control samples of each base without the fragrance.

o Package all samples in airtight glass containers.

o Storage Conditions:

o Store samples under the following conditions for a period of 12 weeks:

Room Temperature (20-25°C) - as a control

Elevated Temperature (40°C and 50°C)

UV Light Exposure (cycled on and off)

Refrigerated (4°C) - for comparison
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o Evaluation:

(¢]

Evaluate the samples at regular intervals (e.g., 2, 4, 8, and 12 weeks).
o Visual Assessment: Check for any changes in color, clarity, or phase separation.

o Olfactory Assessment: A trained sensory panel should evaluate the odor of the samples
compared to the room temperature control and a freshly prepared sample. Note any
changes in odor character or intensity.

o Analytical Assessment (GC-MS): Quantify the concentration of rhodinyl acetate in the
samples to determine the percentage of degradation over time. This provides quantitative
data on its stability in each base.

Visualizations

The following diagrams illustrate key concepts and workflows related to the application of
rhodinyl acetate in perfumery research.

Rhodinyl Acetate [ 295 © . QS ]
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Caption: A representative olfactory signaling pathway.
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Caption: Workflow for sensory evaluation of rhodinyl acetate.
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Caption: Workflow for stability testing of rhodinyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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